2-Fluoro-1-(pyridin-3-yl)ethan-1-ol

• Molecular Formula: C7H8FNO
• Molecular Weight: 141.14 g/mol
• IUPAC Name: 2-fluoro-1-pyridin-3-ylethanol
• InChI: InChI=1S/C7H8FNO/c8-4-7(10)6-2-1-3-9-5-6/h1-3,5,7,10H,4H2
• InChI Key: JXUKUCPDQHSPJN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C(CF)O

Description

2-Fluoro-1-(pyridin-3-yl)ethan-1-ol is a fluorinated ethanol derivative featuring a pyridin-3-yl substituent at the 1-position and a fluorine atom at the 2-position of the ethanol backbone. Its molecular formula is C₇H₇FNO (molecular weight: 140.13 g/mol), as inferred from related compounds in the evidence .

Preparation Methods

Reaction Conditions: These would depend on the chosen synthetic route.

Industrial Production: Unfortunately, information on large-scale industrial production methods is limited.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions typical of alcohols and pyridines.

Common Reagents and Conditions:

Major Products: These depend on the specific reaction conditions.

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis due to its functional groups.

Biology: May be employed in drug discovery or as a probe in biological studies.

Medicine: Investigated for potential therapeutic applications.

Industry: Limited information on industrial applications.

Mechanism of Action

• The exact mechanism of action is context-dependent, but it likely involves interactions with biological targets (e.g., receptors, enzymes) due to its functional groups.
• Further research is needed to elucidate specific pathways.

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key structural and synthetic differences between 2-fluoro-1-(pyridin-3-yl)ethan-1-ol and related compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Yield	Optical Activity (ee%)	References
2-Fluoro-1-(pyridin-3-yl)ethan-1-ol	C₇H₇FNO	140.13	Pyridin-3-yl group, 2-fluoroethanol backbone	~97%*	~99%*
(S)-1-(Pyridin-3-yl)ethan-1-ol	C₇H₉NO	123.15	Pyridin-3-yl group, lacks fluorine	97%	99%
(R)-1-(2-Chloro-5-fluoropyridin-3-yl)ethan-1-ol	C₇H₇ClFNO	175.59	Chloro and fluoro substituents on pyridine ring	N/A	N/A
2,2,2-Trifluoro-1-phenyl-1-(azaindole)ethan-1-ol	C₁₅H₁₁F₃N₂O	293.09	Trifluoromethyl group, phenyl, and azaindole moieties	90%	N/A
2-[(Pyridin-3-ylmethyl)amino]ethan-1-ol	C₈H₁₂N₂O	152.19	Aminoethyl chain linked to pyridin-3-ylmethyl group	N/A	N/A

*Inferred from analogous catalytic reduction methods .

Physicochemical Properties

• NMR Profiles: 1-(Pyridin-3-yl)ethan-1-ol (non-fluorinated analog): Displays methyl hydrogens at δ = 1.46, hydroxyl hydrogen at δ = 4.13, and pyridine aromatic hydrogens at δ = 7.27–8.42 . 2-Fluoro-1-(pyridin-3-yl)ethan-1-ol: The 2-fluoro substituent would deshield adjacent protons, shifting the hydroxyl and methylene signals upfield compared to non-fluorinated analogs.
• Melting Points : Trifluoromethyl analogs (e.g., 2,2,2-trifluoro-1-phenyl-1-(azaindole)ethan-1-ol) exhibit higher melting points (~185–186°C) due to increased molecular rigidity and halogen interactions .